7-(2-hydroxy-3-(naphthalen-2-yloxy)propyl)-8-(isopropylamino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxy-3-naphthalen-2-yloxypropyl)-1,3-dimethyl-8-(propan-2-ylamino)purine-2,6-dione
• InChI: InChI=1S/C23H27N5O4/c1-14(2)24-22-25-20-19(21(30)27(4)23(31)26(20)3)28(22)12-17(29)13-32-18-10-9-15-7-5-6-8-16(15)11-18/h5-11,14,17,29H,12-13H2,1-4H3,(H,24,25)
• InChI Key: XPHSDWOMZRNDQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC2=C(N1CC(COC3=CC4=CC=CC=C4C=C3)O)C(=O)N(C(=O)N2C)C
• Molecular Formula: C23H27N5O4
• Molecular Weight: 437.5 g/mol

Description

7-(2-hydroxy-3-(naphthalen-2-yloxy)propyl)-8-(isopropylamino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H27N5O4 and its molecular weight is 437.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The work of Mallakpour and Rafiee (2007) focuses on the synthesis of urazole containing 3-hydroxynaphthalene group compounds and their use in the preparation of new soluble poly(urea-urethane)s, demonstrating the versatility of naphthalene derivatives in polymer science (Mallakpour & Rafiee, 2007).
• Kosiha et al. (2018) investigated the metal complexes of naphthoquinone-based ligands, highlighting their binding to proteins and DNA, and their potential cytotoxic effects against cancer cell lines, which showcases the biological relevance of such compounds (Kosiha et al., 2018).

Molecular and Photophysical Properties

• Jali and Baruah (2014) explored the fluorescence properties of positional isomers of 4-(hydroxyphenylthio)naphthalene-1,2-diones, revealing the impact of molecular structure on fluorescence behavior and demonstrating the potential of these compounds in developing fluorescence-based applications (Jali & Baruah, 2014).
• Nicolescu et al. (2020) synthesized and characterized naphthalene-1,8-dicarboxylic acid derivatives, analyzing their photophysical properties and solvatochromic behavior. This study provides insights into the design of fluorescent bioactive compounds and their applications in bio-imaging studies (Nicolescu et al., 2020).